N-(3-chloro-4-fluorophenyl)-N'-propylurea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-propylurea
• InChI: InChI=1S/C10H12ClFN2O/c1-2-5-13-10(15)14-7-3-4-9(12)8(11)6-7/h3-4,6H,2,5H2,1H3,(H2,13,14,15)
• InChI Key: XYXWXTJYLQLETH-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC1=CC(=C(C=C1)F)Cl
• Molecular Formula: C10H12ClFN2O
• Molecular Weight: 230.66 g/mol

Description

N-(3-chloro-4-fluorophenyl)-N'-propylurea, commonly known as CFPU, is a chemical compound that belongs to the family of ureas. It is widely used in scientific research due to its unique properties and mechanism of action. In

Mechanism of Action

The mechanism of action of CFPU involves the modulation of ion channels and receptors. CFPU has been shown to bind to the intracellular side of ion channels, leading to the modulation of their activity. It has also been shown to inhibit the activity of receptors by binding to their allosteric sites.
Biochemical and Physiological Effects
CFPU has been shown to have several biochemical and physiological effects. It has been shown to modulate pain perception by inhibiting the activity of TRPV1, TRPA1, and ASIC3 channels. CFPU has also been shown to have anxiolytic and sedative effects by inhibiting the activity of the GABA-A receptor. Furthermore, CFPU has been shown to have neuroprotective effects by inhibiting the activity of the NMDA receptor.

Advantages and Limitations for Lab Experiments

CFPU has several advantages for lab experiments. It is a potent and selective modulator of ion channels and receptors, making it an ideal tool compound for studying their mechanism of action. CFPU is also stable and can be easily synthesized in the lab. However, CFPU has some limitations for lab experiments. It has poor solubility in water, which can limit its use in aqueous solutions. CFPU can also be toxic at high concentrations, which can limit its use in cell-based assays.

Future Directions

There are several future directions for research involving CFPU. One direction is to explore its potential as a therapeutic agent for the treatment of pain and anxiety disorders. CFPU has been shown to have potent modulatory effects on ion channels and receptors that are involved in pain and anxiety perception. Another direction is to explore its potential as a neuroprotective agent for the treatment of neurodegenerative disorders. CFPU has been shown to have neuroprotective effects by inhibiting the activity of the NMDA receptor. Finally, future research can explore the synthesis of new derivatives of CFPU with improved solubility and potency.

Scientific Research Applications

CFPU is widely used in scientific research due to its unique properties. It is commonly used as a tool compound to study the mechanism of action of various biological targets, including ion channels and receptors. CFPU has been shown to modulate the activity of several ion channels, including TRPV1, TRPA1, and ASIC3. It has also been shown to inhibit the activity of several receptors, including the GABA-A receptor and the NMDA receptor.